Cas no 5438-67-5 (1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone)

1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone structure
5438-67-5 structure
Product name:1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
CAS No:5438-67-5
MF:C16H16O5
MW:288.295245170593
CID:940990
PubChem ID:226344

1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
    • 1,2-bis(4-hydroxy-3-methoxyphenyl)-1-ethanone
    • 4,4'-dihydroxy-3,3'-dimethoxy-deoxybenzoin
    • 4,4'-Dihydroxy-3,3'-dimethoxy-desoxybenzoin
    • AC1L5EP5
    • AC1Q5EBE
    • AG-J-74487
    • AR-1B5599
    • CTK5A0794
    • KST-1B6524
    • NSC16724
    • DTXSID80280404
    • NSC-16724
    • 5438-67-5
    • Inchi: InChI=1S/C16H16O5/c1-20-15-8-10(3-5-12(15)17)7-14(19)11-4-6-13(18)16(9-11)21-2/h3-6,8-9,17-18H,7H2,1-2H3
    • InChI Key: URFHJEVBFJOWKL-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)CC(=O)C2=CC(=C(C=C2)O)OC)O

Computed Properties

  • Exact Mass: 288.09978
  • Monoisotopic Mass: 288.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.272
  • Boiling Point: 506°C at 760 mmHg
  • Flash Point: 189.2°C
  • Refractive Index: 1.603
  • PSA: 75.99
  • LogP: 2.54040

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